Cas no 2411299-98-2 (Benzeneacetonitrile, 3-[(fluorosulfonyl)oxy]-)

• Product Name: Benzeneacetonitrile, 3-[(fluorosulfonyl)oxy]-
• CAS No: 2411299-98-2
• MF: C₈H₆FNO₃S
• MW: 215.201544284821
• CID: 5357295
• Update Time: 2025-05-20

Benzeneacetonitrile, 3-[(fluorosulfonyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 3-[(fluorosulfonyl)oxy]-

• Inchi： 1S/C8H6FNO3S/c9-14(11,12)13-8-3-1-2-7(6-8)4-5-10/h1-3,6H,4H2
• InChI Key： ZRZJWZKRXIIXQU-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC=CC(OS(F)(=O)=O)=C1

Additional information on Benzeneacetonitrile, 3-[(fluorosulfonyl)oxy]-

Recent Advances in the Application of Benzeneacetonitrile, 3-[(fluorosulfonyl)oxy]- (CAS: 2411299-98-2) in Chemical Biology and Pharmaceutical Research

Benzeneacetonitrile, 3-[(fluorosulfonyl)oxy]- (CAS: 2411299-98-2) is a specialized chemical compound that has garnered significant attention in recent years due to its unique reactivity and potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a fluorosulfonyloxy group, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the most notable applications of Benzeneacetonitrile, 3-[(fluorosulfonyl)oxy]- is its role as a sulfonylating agent in the modification of biomolecules. Researchers have demonstrated its efficacy in introducing sulfonyl groups into peptides and proteins, thereby altering their biological activity and stability. This property has been leveraged in the design of prodrugs and enzyme inhibitors, where the sulfonyl moiety can act as a leaving group or a reactive handle for further functionalization. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of covalent inhibitors targeting serine proteases, a class of enzymes implicated in numerous pathological conditions.

In addition to its applications in drug design, Benzeneacetonitrile, 3-[(fluorosulfonyl)oxy]- has also been investigated for its potential in chemical biology tools. Its ability to selectively modify cysteine residues in proteins has made it a valuable reagent for activity-based protein profiling (ABPP). ABPP is a powerful technique for identifying and characterizing enzyme activity in complex biological systems. A recent study in Nature Chemical Biology utilized this compound to profile the activity of deubiquitinating enzymes (DUBs) in cancer cells, revealing new insights into their regulatory roles in tumor progression.

The synthetic versatility of Benzeneacetonitrile, 3-[(fluorosulfonyl)oxy]- is further underscored by its use in the preparation of fluorinated analogs of biologically active compounds. Fluorination is a common strategy in medicinal chemistry to enhance the metabolic stability and bioavailability of drug candidates. Researchers have successfully employed this compound to introduce fluorine atoms into aromatic systems, yielding derivatives with improved pharmacokinetic properties. A 2022 publication in Organic Letters detailed a novel fluorination protocol using this reagent, which was subsequently applied to the synthesis of a promising anticancer agent.

Despite its promising applications, the handling and use of Benzeneacetonitrile, 3-[(fluorosulfonyl)oxy]- require careful consideration due to its reactive nature. Proper safety measures, including the use of personal protective equipment and controlled reaction conditions, are essential to mitigate potential hazards. Recent advancements in synthetic methodologies have also focused on developing more stable and user-friendly derivatives of this compound, aiming to broaden its accessibility to the research community.

In conclusion, Benzeneacetonitrile, 3-[(fluorosulfonyl)oxy]- (CAS: 2411299-98-2) represents a valuable tool in chemical biology and pharmaceutical research. Its unique reactivity and versatility have enabled significant progress in drug discovery, protein engineering, and chemical biology. Ongoing research continues to explore new applications and refine synthetic approaches, ensuring its continued relevance in the field. Future studies are expected to further elucidate its potential in addressing unmet medical needs and advancing our understanding of biological systems.